Cas no 327173-88-6 (1H-Indole, 5-bromo-3-(2-bromoethyl)-)
327173-88-6 structure
Product Name:1H-Indole, 5-bromo-3-(2-bromoethyl)-
CAS No:327173-88-6
MF:C10H9Br2N
MW:302.993160963058
CID:2187805
PubChem ID:18399706
Update Time:2024-02-29
1H-Indole, 5-bromo-3-(2-bromoethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-indole,5-bromo-3-(2-bromoethyl)-
- 2-(5-Bromo-1H-indol-3-yl)-1-bromoethane
- 1H-Indole, 5-bromo-3-(2-bromoethyl)-
- WSEQDUYHYXKRQQ-UHFFFAOYSA-N
-
- MDL: MFCD11617182
- Inchi: 1S/C10H9Br2N/c11-4-3-7-6-13-10-2-1-8(12)5-9(7)10/h1-2,5-6,13H,3-4H2
- InChI Key: WSEQDUYHYXKRQQ-UHFFFAOYSA-N
- SMILES: BrCCC1=CNC2C=CC(=CC1=2)Br
Computed Properties
- Exact Mass: 302.90813g/mol
- Monoisotopic Mass: 300.91017g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 15.8
1H-Indole, 5-bromo-3-(2-bromoethyl)- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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